Cerium(III) sulfate pentahydrate
CAS No.: 16648-30-9
Cat. No.: VC0090884
Molecular Formula: Ce2H10O17S3
Molecular Weight: 658.475
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 16648-30-9 |
|---|---|
| Molecular Formula | Ce2H10O17S3 |
| Molecular Weight | 658.475 |
| IUPAC Name | cerium(3+);trisulfate;pentahydrate |
| Standard InChI | InChI=1S/2Ce.3H2O4S.5H2O/c;;3*1-5(2,3)4;;;;;/h;;3*(H2,1,2,3,4);5*1H2/q2*+3;;;;;;;;/p-6 |
| Standard InChI Key | MSSVKZVJPYBNIC-UHFFFAOYSA-H |
| SMILES | O.O.O.O.O.[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Ce+3].[Ce+3] |
Introduction
Basic Identification and Structural Properties
Cerium(III) sulfate pentahydrate is an inorganic salt containing cerium in its +3 oxidation state. The compound exists as a crystalline solid with a monoclinic crystal structure. As one of several hydration states of cerium(III) sulfate, the pentahydrate form contains five water molecules coordinated within its crystal lattice.
Chemical Identity and Nomenclature
The compound is precisely identified through several standardized classification systems, as shown in Table 1:
Physical Characteristics
The physical properties of cerium(III) sulfate pentahydrate distinguish it from other cerium compounds and influence its practical applications:
Chemical Properties and Reactivity
Cerium(III) sulfate pentahydrate exhibits interesting chemical behavior that makes it valuable for various applications in research and industrial processes.
Solubility Characteristics
Unlike most inorganic salts, cerium(III) sulfate demonstrates inverse solubility - its solubility in water decreases with increasing temperature . This unusual property has implications for its purification, crystallization, and application in temperature-dependent processes. The compound is also moderately soluble in acidic solutions, which facilitates its use in various chemical reactions .
Redox Behavior
The Ce³⁺ ion in cerium(III) sulfate pentahydrate can undergo oxidation to Ce⁴⁺, particularly in oxidizing environments. This redox activity underlies its applications in catalysis and antioxidant systems. The compound's ability to participate in electron transfer reactions makes it valuable in various chemical processes where controlled redox reactions are essential.
| Purity Grade | Designation | Applications |
|---|---|---|
| 99% | 2N | General laboratory use |
| 99.9% | 3N | Advanced research |
| 99.99% | 4N | High-precision applications |
| 99.999% | 5N | Ultra-high purity requirements |
| 99.9999% | 6N | Specialized scientific standards |
These varying grades allow researchers and industries to select the appropriate purity level for their specific applications, balancing cost considerations with purity requirements .
Thermal Behavior and Decomposition
One of the most extensively studied aspects of cerium(III) sulfate pentahydrate is its thermal behavior, which reveals complex phase transformations upon heating.
Dehydration Process
Thermogravimetric analysis (TGA) studies indicate that cerium(III) sulfate pentahydrate undergoes sequential dehydration upon heating. The dehydration process begins at approximately 75°C and continues to around 275-300°C, where the anhydrous form Ce₂(SO₄)₃ is obtained . This process involves the progressive loss of water molecules from the crystal structure.
Thermal Decomposition Pathway
The thermal decomposition of cerium(III) sulfate proceeds through several distinct stages:
| Temperature Range (°C) | Transformation | Products Identified |
|---|---|---|
| 75-275 | Dehydration | Ce₂(SO₄)₃ (anhydrous) |
| 550-600 | Initial decomposition | Ce₂(SO₄)₃ + Ce₂O₂S₂ + Ce₄O₄S₃ (oxysulfides) |
| 600-650 | Continued decomposition | Ce₂(SO₄)₃ + Ce₂O₂S₂ + Ce₂O₃ + Ce₆O₁₁ |
| 650-700 | Formation of oxysulfate | Ce₂(SO₄)₃ + CeOSO₄ + CeO₂ |
| 750 | Near-complete conversion | CeOSO₄ + CeO₂ |
| 800 | Complete decomposition | CeO₂ (cerium dioxide) |
X-ray diffraction studies confirm these phase transformations during the thermal decomposition process . The formation of intermediate oxysulfides and oxysulfates provides insight into the complex decomposition mechanisms of rare earth sulfates.
Applications in Research and Industry
Cerium(III) sulfate pentahydrate finds applications across multiple scientific and industrial domains due to its unique properties.
Catalytic Applications
The compound serves as a catalyst in various chemical reactions, particularly in organic synthesis where lewis acid catalysts are required. Its redox properties enable its use in oxidation-reduction reactions, where controlled electron transfer is essential for specific transformations.
Precursor for Materials Synthesis
As a well-defined cerium source, the pentahydrate is used as a precursor for synthesizing other cerium compounds, cerium-containing materials, and cerium oxide nanoparticles. These derived materials have applications in catalysis, fuel cells, and environmental remediation technologies.
Analytical Chemistry
Comparison with Other Cerium(III) Sulfate Hydrates
Cerium(III) sulfate exists in several hydration states, each with distinct structural and physical properties. The pentahydrate represents one of several possible hydrates:
The different hydrates interconvert through controlled heating or specific crystallization conditions. The pentahydrate form represents an intermediate hydration state with distinct stability characteristics .
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